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Compound of Interest

Compound Name:
3-Phenylmethanesulfonyl-

propionic acid

Cat. No.: B1274670 Get Quote

An In-Depth Technical Guide to the Stability and Storage of 3-(Phenylsulfonyl)propionic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 3-(Phenylsulfonyl)propionic acid. The information herein is intended to

support researchers, scientists, and drug development professionals in maintaining the integrity

and purity of this compound for use in chemical synthesis and other research applications.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-(Phenylsulfonyl)propionic acid is

presented in Table 1. Understanding these properties is fundamental to developing appropriate

storage and handling protocols.

Table 1: Physicochemical Properties of 3-(Phenylsulfonyl)propionic acid
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Property Value Reference(s)

Molecular Formula C₉H₁₀O₄S [1][2]

Molecular Weight 214.24 g/mol [1][2]

CAS Number 10154-71-9 [1][2]

Appearance White to off-white solid [3]

Melting Point 128-130 °C [1][3]

Boiling Point
458.9 °C at 760 mmHg

(Predicted)
[1][3]

Solubility
Soluble in methanol (25

mg/mL, clear, colorless)
[1][3]

pKa 3.85 ± 0.10 (Predicted) [1]

Storage Class 11 - Combustible Solids

Recommended Storage and Handling
Based on available data, the following conditions are recommended for the storage of 3-

(Phenylsulfonyl)propionic acid to ensure its stability and prevent degradation.

Table 2: Recommended Storage and Handling Conditions
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Condition Recommendation Rationale Reference(s)

Temperature Room Temperature
To prevent thermal

degradation.
[1][2][3]

Atmosphere
Sealed in a dry

environment

The compound is a

solid and should be

protected from

moisture to prevent

potential hydrolysis of

the carboxylic acid

group and physical

changes.

[1][3]

Light
Store in a light-

resistant container

While specific

photostability data is

unavailable, it is good

practice to protect

from light to prevent

potential photolytic

degradation.

[4][5]

Incompatibilities

Strong oxidizing

agents, strong acids,

strong bases

To avoid chemical

reactions that could

degrade the

compound.

[6]

Stability Profile and Potential Degradation Pathways
While specific stability studies on 3-(Phenylsulfonyl)propionic acid are not extensively

published, an understanding of its functional groups (a carboxylic acid and a sulfone) allows for

the prediction of potential degradation pathways. Forced degradation studies are essential to

identify the intrinsic stability of the molecule.[7][8]

A logical workflow for conducting a comprehensive stability assessment is outlined in the

diagram below.
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Workflow for Stability Assessment of 3-(Phenylsulfonyl)propionic acid

Forced Degradation Studies Analytical Method
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1274670?utm_src=pdf-body-img
https://www.benchchem.com/product/b1274670?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. lookchem.com [lookchem.com]

2. chemscene.com [chemscene.com]

3. 3-(PHENYLSULFONYL)PROPIONIC ACID | 10154-71-9 [chemicalbook.com]

4. database.ich.org [database.ich.org]

5. ICH Q1B Photostability testing of new active substances and medicinal products -
Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

6. Forced Degradation in Pharmaceuticals â�� A Regulatory Update [article.sapub.org]

7. pharmasm.com [pharmasm.com]

8. Forced Degradation Studies - MedCrave online [medcraveonline.com]

To cite this document: BenchChem. [Stability and storage conditions for 3-
(Phenylsulfonyl)propionic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1274670#stability-and-storage-conditions-for-3-
phenylsulfonyl-propionic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.lookchem.com/404.htm
https://www.chemscene.com/product/10154-71-9.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2730763.htm
https://database.ich.org/sites/default/files/Q1B%20Guideline.pdf
https://www.ema.europa.eu/en/ich-q1b-photostability-testing-new-active-substances-medicinal-products-scientific-guideline
https://www.ema.europa.eu/en/ich-q1b-photostability-testing-new-active-substances-medicinal-products-scientific-guideline
http://article.sapub.org/10.5923.j.chemistry.20231302.03.html
http://www.pharmasm.com/pdf_files/20160701003849_20160509044756_14_manuni.pdf
https://medcraveonline.com/JAPLR/forced-degradation-studies.html
https://www.benchchem.com/product/b1274670#stability-and-storage-conditions-for-3-phenylsulfonyl-propionic-acid
https://www.benchchem.com/product/b1274670#stability-and-storage-conditions-for-3-phenylsulfonyl-propionic-acid
https://www.benchchem.com/product/b1274670#stability-and-storage-conditions-for-3-phenylsulfonyl-propionic-acid
https://www.benchchem.com/product/b1274670#stability-and-storage-conditions-for-3-phenylsulfonyl-propionic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1274670?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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